Cas no 1211526-88-3 (3-Bromo-5-hydroxy-4-(trifluoromethyl)pyridine)
3-Bromo-5-hydroxy-4-(trifluoromethyl)pyridine is a halogenated pyridine derivative featuring both bromo and trifluoromethyl substituents, which enhance its reactivity and utility in synthetic chemistry. The presence of the hydroxyl group at the 5-position allows for further functionalization, making it a versatile intermediate in pharmaceutical and agrochemical applications. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, while the bromo substituent facilitates cross-coupling reactions. This compound is particularly valuable in the synthesis of biologically active molecules, offering precise control over molecular architecture. Its well-defined structure and reactive sites make it a preferred choice for researchers developing advanced heterocyclic compounds.
1211526-88-3 structure
Product Name:3-Bromo-5-hydroxy-4-(trifluoromethyl)pyridine
CAS No:1211526-88-3
MF:C6H3BrF3NO
MW:241.993331193924
CID:4901226
Update Time:2025-05-27
3-Bromo-5-hydroxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-5-hydroxy-4-(trifluoromethyl)pyridine
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- Inchi: 1S/C6H3BrF3NO/c7-3-1-11-2-4(12)5(3)6(8,9)10/h1-2,12H
- InChI Key: DTYDCJDXYLPRMO-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(=C1C(F)(F)F)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 163
- XLogP3: 2.1
- Topological Polar Surface Area: 33.1
3-Bromo-5-hydroxy-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029012442-250mg |
3-Bromo-5-hydroxy-4-(trifluoromethyl)pyridine |
1211526-88-3 | 95% | 250mg |
$931.00 | 2023-09-04 | |
| Alichem | A029012442-1g |
3-Bromo-5-hydroxy-4-(trifluoromethyl)pyridine |
1211526-88-3 | 95% | 1g |
$2779.20 | 2023-09-04 |
3-Bromo-5-hydroxy-4-(trifluoromethyl)pyridine Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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